Cas no 185949-46-6 (1-(5-Chloro-1,3-benzothiazol-2-yl)ethanamine)

• Product Name: 1-(5-Chloro-1,3-benzothiazol-2-yl)ethanamine
• CAS No: 185949-46-6
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 114690
• Update Time: 2023-08-02

1-(5-Chloro-1,3-benzothiazol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine,5-chloro-a-methyl-
• 2-Benzothiazolemethanamine,5-chloro-alpha-methyl-(9CI)
• 1-(5-chloro-1,3-benzothiazol-2-yl)ethan-1-amine
• 1-(5-Chloro-1,3-benzothiazol-2-yl)ethanamine

• Inchi： 1S/C9H9ClN2S/c1-5(11)9-12-7-4-6(10)2-3-8(7)13-9/h2-5H,11H2,1H3
• InChI Key： CQYQBQFYHJZLDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C(C)N)S2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 67.2